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Compound of Interest

Compound Name: Coixol

Cat. No.: B1215178 Get Quote

Essential Safety & Handling Guide: Coixol
For Research Use Only. Not for human or veterinary use.

This document provides crucial safety and logistical information for laboratory professionals

handling Coixol (also known as 6-Methoxy-2-benzoxazolinone or 6-MBOA). Coixol is a

naturally occurring polyphenol extracted from Coix seeds.[1][2] While it is investigated for its

antibacterial and antitumor activities, appropriate safety measures are essential to mitigate

risks associated with its handling.[1][2]

Hazard Identification & Physicochemical Properties
Coixol is a white-like or light tan powder.[1] While comprehensive toxicological data is limited,

the primary hazards are related to dust inhalation and direct contact with skin and eyes.[1]

Standard safety descriptions advise against breathing the dust and avoiding skin and eye

contact.[1]

Quantitative Data Summary

The following table summarizes key physicochemical properties for Coixol (CAS: 532-91-2).
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Property Value Source

Molecular Formula C₈H₇NO₃ [1][3]

Molar Mass 165.15 g/mol [1][3]

Appearance White-like / light tan powder [1]

Melting Point 151-156°C [1]

Solubility
Soluble in DMSO (≥30

mg/mL), methanol, ethanol
[1][3]

Storage

Sealed in a dry place at room

temperature or -20°C for long-

term

[1][2]

Note: Occupational Exposure Limits (OELs) have not been established for Coixol. A
conservative approach to handling is strongly recommended.

Personal Protective Equipment (PPE)
A risk assessment should always precede handling. The following PPE is mandatory to prevent

exposure.

Hand Protection: Chemical-resistant gloves (e.g., Nitrile) must be worn. Change gloves

immediately if they become contaminated.

Eye/Face Protection: ANSI-approved safety glasses with side shields or chemical safety

goggles are required.

Skin and Body Protection: A standard laboratory coat is required. Ensure it is fully buttoned.

Avoid exposed skin.

Respiratory Protection: If there is a risk of generating dust, a NIOSH-approved respirator

(e.g., N95) is required. All weighing and aliquoting of the powder form should be performed

in a certified chemical fume hood or ventilated enclosure.

PPE Selection Workflow
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Preparation Phase

Required PPE

Assess Task

Risk of Dust Generation?

Weighing / Aliquoting Powder

Yes

Handling Solution

No

Gloves + Lab Coat + Goggles + Respirator (in Fume Hood) Gloves + Lab Coat + Goggles

Click to download full resolution via product page

Caption: Workflow for selecting appropriate PPE based on the handling task.

Handling, Storage, and Disposal Plan
3.1. Standard Handling Protocol: Preparing a 10 mM Stock Solution in DMSO

This protocol details the preparation of a 10 mM stock solution from solid Coixol.

Materials:

Coixol powder (CAS: 532-91-2)

Anhydrous DMSO

Calibrated analytical balance
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Chemical fume hood

Appropriate PPE (respirator required)

Sterile microcentrifuge tubes or vials

Procedure:

Preparation: Don all required PPE. Perform all operations involving Coixol powder inside a

certified chemical fume hood to prevent inhalation.

Weighing: Tare a suitable vial (e.g., 1.5 mL microcentrifuge tube) on the analytical balance.

Carefully weigh out 1.65 mg of Coixol powder into the vial. Calculation: 165.15 g/mol (M.Wt)

x 0.010 mol/L (10 mM) x 0.001 L (1 mL) = 0.00165 g = 1.65 mg.

Solubilization: Add 1.0 mL of anhydrous DMSO to the vial containing the Coixol powder.

Mixing: Cap the vial securely. Vortex or sonicate the solution until all solid is completely

dissolved.[4] Visually inspect to ensure no particulates remain.

Labeling & Storage: Clearly label the vial with the compound name (Coixol), concentration

(10 mM in DMSO), preparation date, and your initials. For long-term storage, store the stock

solution at -20°C or -80°C.[2]

3.2. Storage Plan

Solid Form: Keep the container tightly sealed in a dry, cool, and well-ventilated area.[3]

Room temperature is acceptable for short-term storage.[1]

Solution Form: Stock solutions in DMSO can be stored at -20°C for up to one year or -80°C

for up to two years.[2] Avoid repeated freeze-thaw cycles.

3.3. Disposal Plan All Coixol waste, including empty containers, contaminated PPE, and

unused solutions, must be disposed of as hazardous chemical waste. Do not dispose of it

down the drain or in regular trash. Follow all local, state, and federal regulations for chemical

waste disposal.
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Spill and Exposure Protocol
Immediate and correct response is critical in the event of a spill or exposure.

Spill Response Exposure Response

Spill or Exposure Occurs

Solid Spill Liquid Spill Skin Contact Eye Contact Inhalation

Contain spill, prevent dust Cover with absorbent material

Collect into waste container

Clean area, decontaminate

Wash with soap & water for 15 min Flush with water for 15 min Move to fresh air

Seek Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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